Cas no 2172125-28-7 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172125-28-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6478656
• PubChem ID: 165804345
• Update Time: 2025-06-08

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]-3-hydroxyazetidine-3-carboxylic acid
• 2172125-28-7
• EN300-1542487

• Inchi： 1S/C25H28N2O6/c1-16(12-22(28)27-14-25(32,15-27)23(29)30)10-11-26-24(31)33-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21,32H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： CVALLEBLOHFMKU-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(CC(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic Acid (CAS No. 2172125-28-7)

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid, identified by its CAS number 2172125-28-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of extensive research and interest.

The molecular structure of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid incorporates several key features that contribute to its pharmacological relevance. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as Fmoc derivatives are commonly used in peptide synthesis and as protecting groups in organic chemistry. This group not only enhances the stability of the molecule during synthetic processes but also facilitates its integration into more complex structures, such as peptidomimetics and protein inhibitors.

In addition to the Fmoc moiety, the molecule features a hydroxyazetidine ring, which is a common scaffold in medicinal chemistry due to its ability to mimic natural amino acid structures. The hydroxyazetidine ring can serve as a hinge region in protein-protein interactions, making it a valuable component in the design of small-molecule inhibitors. The combination of these structural elements suggests that this compound may exhibit inhibitory activity against various biological targets, potentially leading to applications in the treatment of inflammatory diseases, cancer, and other disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid. These studies have highlighted the importance of understanding the three-dimensional structure and conformational flexibility of such compounds. By leveraging these insights, scientists can optimize the design of drug candidates to improve their efficacy and selectivity. For instance, computational simulations have shown that modifications to the fluorenylmethoxycarbonyl group can significantly alter the binding properties of the molecule to its target proteins.

The synthesis of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been particularly useful in constructing the hydroxyazetidine core and integrating it with other functional groups. These advancements not only improve yield but also enhance purity, which are critical factors for pharmaceutical applications.

In vitro studies have begun to explore the biological activity of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid. Initial findings suggest that this compound exhibits promising properties as an inhibitor of certain kinases and enzymes involved in cellular signaling pathways. Kinases play a crucial role in regulating various physiological processes, including cell growth, differentiation, and apoptosis. By modulating kinase activity, this compound could potentially interfere with pathways that are dysregulated in diseases such as cancer and inflammation.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic properties. Studies have indicated that it has good solubility and stability under physiological conditions, which are essential characteristics for any drug candidate. Additionally, preliminary toxicity studies have shown that 1-5-({(9H-fluoreninepinyl)methoxycarbonyl})amino-3-methylpentanoyl-3-hydroxyazetidine-3-carboxylic acid is well-tolerated at tested doses, suggesting a low risk of adverse effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(5-{(9H-fluorenylmethoxycarbonyl}amino)-4-(tert-butylcarbonyloxy)pentanoylamino}-4-(hydroxymethyl)azetidinane carboxylic acid (CAS No. 2172125287). These technologies enable researchers to analyze vast datasets and predict the potential biological activity of compounds with high accuracy. By combining traditional experimental approaches with computational methods, scientists can rapidly screen large libraries of molecules and identify those with the greatest therapeutic potential.

The future development of 1-(5-{(9H-fluorenylmethoxycarbonyl})amino]-4-(tert-butylcarbonyloxy)penanoylamino]-4(hydroxymethyl) azetidinane carboxylic acid (CAS No 2172125287) will likely involve collaboration between academic researchers and pharmaceutical companies. Such partnerships can facilitate the transition from laboratory research to clinical trials, ultimately bringing new treatments to patients who need them most. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in personalized medicine and targeted therapy.

In conclusion, 1-({(9H-fluorenylmethoxycarbonyl})amino]-4-(tert-butylcarbonyloxy)penanoylamino]-4(hydroxymethyl) azetidinane carboxylic acid (CAS No 2172125287), with its complex structure and promising biological activities, represents a significant advancement in pharmaceutical chemistry. The ongoing research into this compound not only highlights its potential therapeutic applications but also underscores the importance of interdisciplinary collaboration in drug discovery. As we continue to explore new frontiers in medicine, compounds like this one will undoubtedly contribute to our efforts to develop safer and more effective treatments for a wide range of diseases.